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Compound of Interest

Compound Name: Tetrabutylammonium salicylate

Cat. No.: B1455468

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrabutylammonium salicylate (TBAS) is a quaternary ammonium salt that is finding
increasing utility in cosmetic and pharmaceutical formulations.[1] Its unique structure,
combining a lipophilic tetrabutylammonium cation with a functional salicylate anion, imparts
properties that make it a versatile excipient.[2] This document provides detailed application
notes and experimental protocols for the use of TBAS as a reagent, with a focus on its role as a
skin permeation enhancer and a phase-transfer catalyst.

Physicochemical Properties of Tetrabutylammonium Salicylate:
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Property Value Reference
Molecular Formula C23H41NOs3 [3]
Molecular Weight 379.59 g/mol [3]
Appearance White to off-white crystalline 3]
powder
Melting Point 92 °C [4]
Purity (HPLC) >98.0% [3]
CAS Number 22307-72-8 [3]

Applications in Formulations
Skin Permeation Enhancement via lon-Pairing

A primary application of TBAS in topical formulations is to enhance the penetration of active
pharmaceutical ingredients (APIs) or cosmetic actives through the stratum corneum. This is
achieved through the formation of a lipophilic ion-pair between the tetrabutylammonium cation
and an anionic drug or active ingredient. This neutral, more lipophilic complex can more readily
partition into and diffuse across the lipid-rich intercellular matrix of the skin.[5][6][7]

Proposed Mechanism of Permeation Enhancement:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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